Cas no 2241240-09-3 (5-Chloro-3-iodothiophene-2-carboxylic acid)

• Product Name: 5-Chloro-3-iodothiophene-2-carboxylic acid
• CAS No: 2241240-09-3
• MF: C₅H₂ClIO₂S
• MW: 288.490651607513
• CID: 5835581
• PubChem ID: 148995918
• Update Time: 2025-05-24

5-Chloro-3-iodothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27721713
• 5-chloro-3-iodothiophene-2-carboxylic acid
• Z4905375164
• 2241240-09-3
• 5-Chloro-3-iodothiophene-2-carboxylic acid

• Inchi： 1S/C5H2ClIO2S/c6-3-1-2(7)4(10-3)5(8)9/h1H,(H,8,9)
• InChI Key： PYRFNKNGDWPJSF-UHFFFAOYSA-N
• SMILES： IC1C=C(SC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 287.85088g/mol
• Monoisotopic Mass: 287.85088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5Ų

Additional information on 5-Chloro-3-iodothiophene-2-carboxylic acid

Research Brief on 5-Chloro-3-iodothiophene-2-carboxylic acid (CAS: 2241240-09-3): Recent Advances and Applications

In recent years, 5-Chloro-3-iodothiophene-2-carboxylic acid (CAS: 2241240-09-3) has emerged as a key intermediate in the synthesis of bioactive compounds and pharmaceutical agents. This heterocyclic compound, characterized by its unique halogenated thiophene scaffold, has garnered significant attention due to its versatile reactivity and potential applications in medicinal chemistry. Recent studies have explored its utility in the development of novel therapeutics, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 5-Chloro-3-iodothiophene-2-carboxylic acid as a building block for the synthesis of thiophene-based kinase inhibitors. The researchers utilized this compound to develop a series of derivatives targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The study reported promising in vitro results, with several derivatives exhibiting nanomolar inhibitory activity against cancer cell lines.

Another significant advancement was reported in Organic Letters, where 5-Chloro-3-iodothiophene-2-carboxylic acid was employed in a palladium-catalyzed cross-coupling reaction to construct complex heterocyclic systems. This methodology enabled the efficient synthesis of thiophene-fused quinoxalines, a class of compounds with demonstrated antimicrobial properties. The study highlighted the compound's role in facilitating diverse chemical transformations, underscoring its value in synthetic chemistry.

In the realm of drug discovery, 5-Chloro-3-iodothiophene-2-carboxylic acid has been instrumental in the development of small-molecule modulators of protein-protein interactions (PPIs). A 2024 study in ACS Chemical Biology detailed its use in creating inhibitors of the MDM2-p53 interaction, a target of interest in oncology. The researchers achieved significant improvements in binding affinity and selectivity by leveraging the compound's halogen atoms for strategic interactions with the target protein.

Beyond its pharmaceutical applications, recent research has explored the material science potential of 5-Chloro-3-iodothiophene-2-carboxylic acid. Investigations into its use as a precursor for conductive polymers and organic electronic materials have shown promising results, particularly in the development of organic field-effect transistors (OFETs). The compound's ability to undergo various polymerization reactions while maintaining electronic properties makes it attractive for next-generation materials.

As research continues to uncover new applications for 5-Chloro-3-iodothiophene-2-carboxylic acid, its importance in both pharmaceutical and materials science is expected to grow. Future directions may include expanded structure-activity relationship studies, exploration of novel synthetic methodologies, and investigation of its potential in emerging therapeutic areas. The compound's versatility and demonstrated utility across multiple disciplines position it as a valuable tool for researchers in chemical biology and medicinal chemistry.